4-(Aminomethyl)-3',6'-dihydroxy-3H-spiro[isobenzofuran-1,9'-xanthen]-3-one hydrochloride
4-(Aminomethyl)-3',6'-dihydroxy-3H-spiro[isobenzofuran-1,9'-xanthen]-3-one hydrochloride
Brand Name:
Vulcanchem
CAS No.:
91539-64-9
VCID:
VC0148841
InChI:
InChI=1S/C21H15NO5.ClH/c22-10-11-2-1-3-16-19(11)20(25)27-21(16)14-6-4-12(23)8-17(14)26-18-9-13(24)5-7-15(18)21;/h1-9,23-24H,10,22H2;1H
SMILES:
C1=CC(=C2C(=C1)C3(C4=C(C=C(C=C4)O)OC5=C3C=CC(=C5)O)OC2=O)CN.Cl
Molecular Formula:
C21H16ClNO5
Molecular Weight:
397.8 g/mol
4-(Aminomethyl)-3',6'-dihydroxy-3H-spiro[isobenzofuran-1,9'-xanthen]-3-one hydrochloride
CAS No.: 91539-64-9
Reference Standards
VCID: VC0148841
Molecular Formula: C21H16ClNO5
Molecular Weight: 397.8 g/mol
![4-(Aminomethyl)-3',6'-dihydroxy-3H-spiro[isobenzofuran-1,9'-xanthen]-3-one hydrochloride - 91539-64-9](/images/no_structure.jpg)
| CAS No. | 91539-64-9 |
|---|---|
| Product Name | 4-(Aminomethyl)-3',6'-dihydroxy-3H-spiro[isobenzofuran-1,9'-xanthen]-3-one hydrochloride |
| Molecular Formula | C21H16ClNO5 |
| Molecular Weight | 397.8 g/mol |
| IUPAC Name | 7-(aminomethyl)-3',6'-dihydroxyspiro[2-benzofuran-3,9'-xanthene]-1-one;hydrochloride |
| Standard InChI | InChI=1S/C21H15NO5.ClH/c22-10-11-2-1-3-16-19(11)20(25)27-21(16)14-6-4-12(23)8-17(14)26-18-9-13(24)5-7-15(18)21;/h1-9,23-24H,10,22H2;1H |
| Standard InChIKey | IWNKTMSFMCEAEO-UHFFFAOYSA-N |
| SMILES | C1=CC(=C2C(=C1)C3(C4=C(C=C(C=C4)O)OC5=C3C=CC(=C5)O)OC2=O)CN.Cl |
| Canonical SMILES | C1=CC(=C2C(=C1)C3(C4=C(C=C(C=C4)O)OC5=C3C=CC(=C5)O)OC2=O)CN.Cl |
| PubChem Compound | 18408300 |
| Last Modified | Nov 11 2021 |
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